2-ethylbutyl 4-(2,3-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: 2-ethylbutyl 4-(2,3-dichlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C19H23Cl2NO3/c1-4-12(5-2)10-25-19(24)17-11(3)22-16(23)9-14(17)13-7-6-8-15(20)18(13)21/h6-8,12,14H,4-5,9-10H2,1-3H3,(H,22,23)
• InChI Key: RRNZXLNVWJWOEL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)COC(=O)C1=C(NC(=O)CC1C2=C(C(=CC=C2)Cl)Cl)C
• Molecular Formula: C19H23Cl2NO3
• Molecular Weight: 384.3 g/mol

Description

2-ethylbutyl 4-(2,3-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C19H23Cl2NO3 and its molecular weight is 384.3 g/mol. The purity is usually 95%.
The exact mass of the compound 2-ethylbutyl 4-(2,3-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate is 383.1054990 g/mol and the complexity rating of the compound is 531. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound 2-ethylbutyl 4-(2,3-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate is a part of a broader category of compounds that have been explored for their diverse chemical synthesis applications and properties. For instance, a study demonstrated the use of ethyl 2-methyl-2,3-butadienoate in [4 + 2] annulation with N-tosylimines, leading to ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields, showcasing the compound's role in synthesizing highly functionalized tetrahydropyridines (Xue-Feng Zhu, J. Lan, O. Kwon, 2003).

Another research focused on chlorophyll derivatives appending a pyridyl group, highlighting the compound's utility in synthesizing novel organic molecules with specific optical properties, indicating its potential in materials science (Youhei Yamamoto, H. Tamiaki, 2015).

Organic Electronics and Material Science

In the realm of organic electronics, new Tetrathiafulvalene-π-Spacer-Acceptor derivatives were synthesized, showcasing the compound's role in developing materials with unique optical and electrochemical properties. This research points towards its application in creating advanced materials for electronic devices (R. Andreu, I. Malfant, P. Lacroix, P. Cassoux, 2000).

Advanced Material Synthesis

The compound's versatility is further highlighted in the synthesis of novel pyrazolo[3,4-b]pyridine products from condensation reactions, suggesting its importance in pharmaceutical and material science applications. This synthesis process opens up pathways for creating new N-fused heterocycle products (Aseyeh Ghaedi, G. Bardajee, A. Mirshokrayi, M. Mahdavi, A. Shafiee, T. Akbarzadeh, 2015).

Potential in Dyeing and Fabrics

Research on complexation of disperse dyes derived from thiophene with metals and their application on polyester and nylon fabrics underscores the compound's utility in textile engineering, demonstrating its role in developing new dyes with excellent fastness and aesthetic properties (Isaac Oluwatobi Abolude, Kasali Ademola Bello, Peter Obinna Nkeonye, A. Giwa, 2021).